Cas no 1805332-71-1 (3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde
• CAS No: 1805332-71-1
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4848190
• Update Time: 2025-08-05

3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO/c1-5-2-3-6(8(9)10)7(4-12)11-5/h2-4,8H,1H3
• InChI Key： VFPJYAZWDBSJGN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C)N=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde

Recent Advances in the Study of 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS: 1805332-71-1)

3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS: 1805332-71-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and enzyme inhibitors, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde as a precursor for the development of potent fungicides. The research team demonstrated that derivatives of this compound exhibit strong inhibitory activity against fungal pathogens, such as Botrytis cinerea and Fusarium graminearum. The study employed a combination of molecular docking and in vitro assays to elucidate the binding interactions between the compound and fungal enzymes, providing valuable insights for future agrochemical design.

In the pharmaceutical domain, 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde has been investigated for its potential role in the synthesis of enzyme inhibitors targeting inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this aldehyde into a series of small-molecule inhibitors of cyclooxygenase-2 (COX-2). The researchers observed enhanced selectivity and potency in the resulting compounds, suggesting its utility in the development of next-generation anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements in the preparation of 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde have also been reported. A novel catalytic method utilizing palladium-based catalysts was recently described in Organic Letters, offering improved yields and reduced environmental impact compared to traditional approaches. This methodological innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 3-(Difluoromethyl)-6-methylpyridine-2-carboxaldehyde (CAS: 1805332-71-1) continues to be a molecule of significant interest in both agrochemical and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its bioactive potential, positions it as a valuable tool for the development of new therapeutic and crop protection agents. Future studies are likely to explore additional derivatives and applications, further expanding its utility in the chemical and life sciences.